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This guide is designed for researchers, scientists, and drug development professionals to
troubleshoot experiments where the flg22 elicitor is not producing the expected response in
tomato (Solanum lycopersicum).

Frequently Asked Questions (FAQS)

Q1: My flg22 treatment is not inducing any visible response or downstream signaling. What are
the primary reasons this might be happening?

Al: There are several potential reasons for a lack of response to flg22 in tomato. These can be
broadly categorized into four main areas:

o Tomato Genotype: Not all tomato cultivars are responsive to flg22. This is due to natural
variations in the FLS2 (Flagellin Sensing 2) receptor, which is responsible for perceiving
flg22. Some cultivars may have a non-functional or absent FLS2 receptor. For instance, a 7-
bp deletion in the FIs2.1 gene has been shown to completely abolish flg22 recognition in
tomato leaves.[1]

» flg22 Peptide Quality and Preparation: The quality, concentration, and handling of the flg22
peptide are critical. Contamination, improper storage, or incorrect preparation can lead to a
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loss of bioactivity.

o Experimental Conditions: The age and health of the tomato plants, as well as environmental
factors such as light and time of day, can significantly influence the plant's ability to respond
to elicitors.[2][3][4]

o Assay-Specific Issues: The methods used to measure the response (e.g., ROS burst, MAPK
activation, gene expression) may not be optimized for tomato or could have technical issues.

Q2: How do | know if the tomato cultivar | am using is responsive to flg22?

A2: It is crucial to use a tomato cultivar known to be responsive to flg22. Significant variation in
MAMP responsiveness has been observed among different tomato lines, including heirloom
varieties.[5] If you are unsure about your cultivar, it is recommended to include a positive
control line, such as 'Rio Grande' or 'Ailsa Craig', which are known to respond to flg22.[1][5][6]
Conversely, some lines have been specifically engineered to be insensitive to flg22 (e.g.,
CRISPR/Cas9 AFIs2 mutants) and can serve as negative controls.[1][6]

Q3: My positive control elicitor (e.g., chitin) is also not working. What does this suggest?

A3: If a different elicitor that signals through a separate receptor (like chitin, which is perceived
by the CERK1 receptor) is also failing to induce a response, it is likely that the issue lies with a
more general aspect of your experimental setup. This could include:

o Plant Health: Stressed or unhealthy plants may have a compromised immune system.

e Assay Components: A problem with a common reagent in your assay (e.g., luminol for ROS
burst, or a component of your protein extraction buffer) could be the culprit.

e Equipment Malfunction: Ensure that your measurement equipment (e.g., luminometer, gPCR
machine) is functioning correctly.

Q4: Can the time of day affect my experiment?

A4: Yes, the time of day and light conditions can significantly impact the flg22-induced defense
response in tomato.[2][3][4] For example, flg22-induced ethylene production and downstream
defense gene expression have been shown to be more pronounced during the day (light
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period) and inhibited at night (dark period).[2][3][4] For consistency, it is best to perform
experiments at the same time of day.

Troubleshooting Guides

ide 1. ith the fl id

Symptom

Possible Cause

Troubleshooting Step

No response in a known

responsive tomato cultivar.

Peptide Degradation: Improper

storage or handling.

Store lyophilized peptide at
-20°C or below.[7] Reconstitute
in sterile water or a
recommended buffer, aliquot,
and store at -20°C to avoid

repeated freeze-thaw cycles.

Incorrect Concentration: Error

in calculation or dilution.

Double-check all calculations
for preparing your working
solution. A typical
concentration for inducing a
strong response in tomato is
100 nM to 1 pM.[8][9]

Peptide Contamination: The
peptide preparation may be
contaminated with inhibitors or

may be of low purity.[10]

Purchase high-purity (ideally
>95%) flg22 from a reputable
supplier. If in doubt, test a new

batch of the peptide.

TFA Salt Interference:
Trifluoroacetic acid (TFA), a
remnant from peptide
synthesis, can sometimes
interfere with sensitive cellular

assays.[11]

While generally not an issue
for standard assays, if you
suspect interference, consider
purchasing a TFA-removed

version of the peptide.[11]

Guide 2: Plant-Related Problems
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Symptom

Possible Cause

Troubleshooting Step

No response or highly variable

responses.

Unresponsive Cultivar: The
tomato variety lacks a
functional FLS2 receptor.[1]

Test a known responsive
cultivar like 'Rio Grande' or
‘Ailsa Craig' in parallel.[1][5][6]

Plant Age/Health: Very young
or old plants, or plants under
abiotic stress (drought, nutrient
deficiency, etc.), may have

altered immune responses.

Use healthy, well-watered
tomato plants, typically
between 4-6 weeks old, for
your experiments. Ensure

consistent growth conditions.

Inconsistent Application:
Uneven infiltration or
application of the flg22

solution.

When using syringe infiltration,
ensure the solution spreads
evenly throughout the leaf
panel without causing
excessive damage. Practice
the technique to ensure

consistency.

Guide 3: Assay-Specific Troubleshooting
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Symptom

Possible Cause

Troubleshooting Step

ROS Burst Assay: No signal or

weak signal.

Sub-optimal Reagents:
Luminol or horseradish
peroxidase (HRP) may be
degraded.

Prepare fresh luminol and HRP

solutions for each experiment.

Insufficient Equilibration: Leaf
discs need time to recover

from the stress of being cut.

Allow leaf discs to float in
sterile water for at least 2
hours (or overnight) in the dark

before starting the assay.

MAPK Activation Assay: No
phosphorylated MAPK bands.

Timing Issue: MAPK activation
is transient, typically peaking
between 5 and 15 minutes

after elicitation.

Perform a time-course
experiment (e.g., 0, 5, 10, 15,
30 minutes) to identify the
peak activation time in your

system.

Inefficient Protein Extraction:
Poor quality protein extracts or
degradation of phosphorylated

proteins.

Use a protein extraction buffer
containing phosphatase
inhibitors. Keep samples on
ice throughout the extraction

process.

Gene Expression (RT-qPCR):

No induction of defense genes.

Inappropriate Target Genes:
The genes you are probing
may not be strongly induced
by flg22 in tomato.

Use established flg22-
inducible marker genes for
tomato, such as SIPR1,
SIERF1, or SIDEF1.[3]

Timing Issue: Gene expression
follows a specific temporal

pattern.

Collect samples at different
time points after flg22
treatment (e.g., 1, 3, 6, 24
hours) to capture the peak of
transcription for your genes of

interest.

Experimental Protocols
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Protocol 1: flg22-Induced ROS Burst Assay in Tomato
Leaf Discs

This protocol is adapted from standard methods for measuring PAMP-triggered ROS
production.[12]

Materials:

Tomato plants (4-6 weeks old)

flg22 peptide (1 mM stock in sterile water)

Luminol (100 mM stock in DMSO)

Horseradish Peroxidase (HRP) (10 mg/mL stock in sterile water)

Sterile water

96-well white opaque microplate

Luminometer

Procedure:

Leaf Disc Preparation: Using a cork borer, excise leaf discs (4 mm diameter) from the
youngest fully expanded leaves. Avoid the midvein.

o Equilibration: Float the leaf discs, abaxial side up, in a petri dish containing sterile water.
Incubate overnight in the dark at room temperature to allow the wounding response to
subside.

o Assay Preparation: The next day, transfer one leaf disc into each well of a 96-well white
opaque plate containing 100 uL of sterile water.

o Assay Solution: Prepare the assay solution containing luminol (final concentration 200 uM)
and HRP (final concentration 20 pg/mL) in sterile water.
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« Elicitation: Prepare the flg22 treatment solution by diluting the stock to twice the final desired
concentration (e.g., 200 nM for a final concentration of 100 nM).

e Measurement: Add 100 pL of the assay solution to each well. Immediately place the plate in
a luminometer and measure the background luminescence for 5-10 minutes.

 Triggering the Response: Add 100 pL of the 2x flg22 solution (or water as a negative control)
to the appropriate wells.

» Data Acquisition: Immediately begin measuring luminescence every 1-2 minutes for a total of
60-90 minutes.

Protocol 2: MAPK Activation Assay by Western Blot

This protocol is for detecting the phosphorylation of MAPKSs (e.g., SIMPK1, SIMPK3) in
response to flg22.[8]

Materials:

Tomato seedlings or leaf tissue
o flg22 peptide
e Liquid nitrogen

» Protein extraction buffer (e.g., 50 mM HEPES pH 7.5, 50 mM NaCl, 10 mM EDTA, 0.2%
Triton X-100, protease and phosphatase inhibitor cocktails)

e Anti-phospho-p44/42 MAPK (Erk1/2) antibody

e Secondary antibody (e.g., anti-rabbit HRP-linked)
e Chemiluminescence substrate

Procedure:

o Treatment: Infiltrate tomato leaves with 100 nM flg22 or a mock solution (water).
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o Sample Collection: At various time points (e.g., 0, 5, 10, 15, 30 minutes), excise the treated
tissue and immediately freeze it in liquid nitrogen.

e Protein Extraction: Grind the frozen tissue to a fine powder. Add 2 mL of ice-cold extraction
buffer per gram of tissue. Vortex and incubate on ice for 15 minutes.

 Clarification: Centrifuge at 12,000 x g for 15 minutes at 4°C. Transfer the supernatant to a
new tube.

e Quantification: Determine the protein concentration using a Bradford or BCA assay.
o SDS-PAGE and Western Blot:

o Load equal amounts of protein (e.g., 20-30 ug) onto an SDS-PAGE gel.

o Separate the proteins by electrophoresis.

o Transfer the proteins to a PVDF or nitrocellulose membrane.

o Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour.

o Incubate with the primary antibody (anti-phospho-p44/42 MAPK) overnight at 4°C.

o Wash the membrane and incubate with the secondary antibody for 1 hour at room
temperature.

o Wash again and detect the signal using a chemiluminescence substrate and an imaging
system.

Quantitative Data Summary

The following tables provide expected quantitative ranges for flg22-induced responses in
responsive tomato cultivars. Note that absolute values can vary significantly between
experiments and laboratories.

Table 1: Expected ROS Burst Magnitude
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Typical Peak
o ] Peak Response . .
Elicitor Concentration Intensity (Relative

Time ] )
Light Units - RLU)
flg22 100 nM - 1 uM 10 - 20 minutes 10,000 - 100,000+
Water (Control) N/A N/A < 1,000

Table 2: Expected Defense Gene Induction (RT-gPCR)

Expected Fold Change (vs.

Gene Marker Peak Expression Time Mock)

SIPR1 6 - 24 hours 10 - 100 fold

SIERF1 1 -3 hours 5 - 50 fold

SIDEF1 3 - 6 hours 5 - 30 fold
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Caption: Simplified flg22-FLS2 signaling cascade in tomato.

Experimental Workflow for Troubleshooting
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Caption: Logical workflow for troubleshooting flg22 experiments.

Peptide faulty
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Caption: Key factors contributing to a lack of flg22 response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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